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Introduction to Functional Group Interconversion
(FGI)

Functional Group Interconversion (FGI) is a cornerstone of modern organic synthesis and a
critical strategic tool in retrosynthesis. It involves the transformation of one functional group into
another to facilitate a key bond disconnection or to set up the molecule for a subsequent
strategic transformation. In the context of retrosynthesis, FGI allows chemists to navigate
complex synthetic pathways by simplifying the target molecule into more readily available
starting materials. The decision to employ an FGI is a strategic choice, often made when a
direct disconnection of a bond is not feasible or does not lead to viable synthetic precursors.

The Strategic Role of FGI in Retrosynthesis

Retrosynthetic analysis involves breaking down a complex target molecule into simpler,
commercially available starting materials. This process relies on two primary operations:
disconnections, which are the imaginary breaking of bonds, and Functional Group
Interconversions (FGIs).

The decision-making process in retrosynthesis often involves choosing between a direct
disconnection and an FGI followed by a disconnection. An FGl is typically employed when:
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» Afunctional group in the target molecule is not suitable for a desired disconnection. For
instance, an alcohol may be converted to a better leaving group like a tosylate or halide to
enable a nucleophilic substitution.

e The desired disconnection leads to unstable or unavailable synthons. FGI can transform the
functionality to generate more stable and synthetically accessible fragments.

o Afunctional group interferes with a planned reaction elsewhere in the molecule. In such
cases, the interfering group can be converted to a less reactive one (protection) and then
regenerated later in the synthesis (deprotection), which is a form of FGI.

Below is a diagram illustrating the logical relationship between FGI and disconnection in
retrosynthetic planning.
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Reaction Setup

Dissolve oxalyl chloride in DCM

;

Cool to -78°C

;

Add DMSO dropwise

Oxidation

Add alcohol solution dropwise

;

Stir at -78°C

Work-up and Purification

Add triethylamine
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Warm to RT

;

Aqueous work-up

;

Dry and concentrate
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Purify by chromatography
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 To cite this document: BenchChem. [Application Notes and Protocols for Functional Group
Interconversion (FGI) in Retrosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1082667 1#functional-group-interconversion-
strategies-in-retrosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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